Cas no 91419-54-4 (CARBAMIC ACID, [3-(1H-TETRAZOL-5-YL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER)
91419-54-4 structure
Product Name:CARBAMIC ACID, [3-(1H-TETRAZOL-5-YL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER
CAS No:91419-54-4
MF:C9H17N5O2
MW:227.263581037521
CID:3407868
PubChem ID:70508944
Update Time:2025-04-21
CARBAMIC ACID, [3-(1H-TETRAZOL-5-YL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- CARBAMIC ACID, [3-(1H-TETRAZOL-5-YL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER
- Carbamic acid, N-[3-(2H-tetrazol-5-yl)propyl]-, 1,1-dimethylethyl ester
- 91419-54-4
- DTXSID201197957
- 1,1-Dimethylethyl N-[3-(2H-tetrazol-5-yl)propyl]carbamate
- SCHEMBL11084892
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- Inchi: 1S/C9H17N5O2/c1-9(2,3)16-8(15)10-6-4-5-7-11-13-14-12-7/h4-6H2,1-3H3,(H,10,15)(H,11,12,13,14)
- InChI Key: JLKHJFGKKIQJPQ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCCC1=NNN=N1
Computed Properties
- Exact Mass: 227.13822480Da
- Monoisotopic Mass: 227.13822480Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 92.8Ų
CARBAMIC ACID, [3-(1H-TETRAZOL-5-YL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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